3-cyclopropylpyridin-2-amine hydrochloride
Overview
Description
3-Cyclopropylpyridin-2-amine hydrochloride (3CP2AHCl) is a synthetic compound, which belongs to the group of heterocyclic compounds with a five-membered nitrogen-containing ring. It is a white crystalline solid with a molecular weight of 218.72 g/mol and a melting point of 256 °C. 3CP2AHCl is a potential drug candidate with potential applications in the pharmaceutical industry.
Mechanism of Action
The mechanism of action of 3-cyclopropylpyridin-2-amine hydrochloride is not yet fully understood. However, it is believed to act as an inhibitor of MMP, which is an enzyme involved in the breakdown of extracellular matrix components. It is thought to inhibit MMP by binding to its active site and preventing the breakdown of extracellular matrix components.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-cyclopropylpyridin-2-amine hydrochloride have not been extensively studied. However, it has been shown to inhibit the activity of MMP, which is involved in the breakdown of extracellular matrix components. This inhibition of MMP activity may lead to an increase in the amount of extracellular matrix components, which could lead to a decrease in inflammation and an improvement in the health of cells and tissues.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-cyclopropylpyridin-2-amine hydrochloride in lab experiments is its ability to inhibit MMP activity. This can be used to study the role of MMP in the breakdown of extracellular matrix components and the effects of this inhibition on inflammation and cell health. However, 3-cyclopropylpyridin-2-amine hydrochloride is not widely available and is expensive, which can limit its use in lab experiments.
Future Directions
1. Further research into the mechanism of action of 3-cyclopropylpyridin-2-amine hydrochloride and its potential as an inhibitor of MMP.
2. Investigation of the effects of 3-cyclopropylpyridin-2-amine hydrochloride on inflammation and cell health.
3. Development of more cost-effective synthesis methods for 3-cyclopropylpyridin-2-amine hydrochloride.
4. Exploration of other potential applications for 3-cyclopropylpyridin-2-amine hydrochloride in the pharmaceutical industry.
5. Investigation of the effects of 3-cyclopropylpyridin-2-amine hydrochloride on other enzymes and proteins.
6. Development of more effective and efficient methods for the delivery of 3-cyclopropylpyridin-2-amine hydrochloride.
7. Investigation of the effects of 3-cyclopropylpyridin-2-amine hydrochloride on other biological processes.
8. Exploration of the potential of 3-cyclopropylpyridin-2-amine hydrochloride as a drug candidate.
9. Investigation of the effects of 3-cyclopropylpyridin-2-amine hydrochloride on the immune system.
10. Exploration of the potential of 3-cyclopropylpyridin-2-amine hydrochloride as a therapeutic agent.
Synthesis Methods
3-cyclopropylpyridin-2-amine hydrochloride can be synthesized by a two-step reaction. The first step involves the condensation of cyclopropyl bromide and pyridine, and the second step involves the reaction of the resulting product with hydrochloric acid. The reaction is carried out in an inert atmosphere at a temperature of 0-5 °C.
Scientific Research Applications
3-cyclopropylpyridin-2-amine hydrochloride has been studied for its potential applications in the pharmaceutical industry. It has been used as a ligand in the synthesis of metal complexes and has been studied for its potential as an inhibitor of the enzyme matrix metalloproteinase (MMP). It has also been studied as a potential anti-inflammatory and anti-cancer agent.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-cyclopropylpyridin-2-amine hydrochloride involves the reaction of cyclopropylpyridine with ammonia followed by hydrochloric acid to form the desired product.", "Starting Materials": [ "Cyclopropylpyridine", "Ammonia", "Hydrochloric acid" ], "Reaction": [ "Add cyclopropylpyridine to a reaction vessel", "Add ammonia to the reaction vessel and heat to 100-120°C for 24 hours", "Cool the reaction mixture and add hydrochloric acid to form the hydrochloride salt", "Filter the product and wash with cold water", "Dry the product under vacuum to obtain 3-cyclopropylpyridin-2-amine hydrochloride" ] } | |
CAS RN |
2445793-02-0 |
Product Name |
3-cyclopropylpyridin-2-amine hydrochloride |
Molecular Formula |
C8H11ClN2 |
Molecular Weight |
170.6 |
Purity |
95 |
Origin of Product |
United States |
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